Cas no 2228353-48-6 (2-oxo-3-(5-phenylthiophen-2-yl)propanoic acid)

• Product Name: 2-oxo-3-(5-phenylthiophen-2-yl)propanoic acid
• CAS No: 2228353-48-6
• MF: C₁₃H₁₀O₃S
• MW: 246.281702518463
• CID: 6276707
• PubChem ID: 165970222
• Update Time: 2025-05-22

2-oxo-3-(5-phenylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-3-(5-phenylthiophen-2-yl)propanoic acid
• EN300-1860435
• 2228353-48-6

• Inchi： 1S/C13H10O3S/c14-11(13(15)16)8-10-6-7-12(17-10)9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16)
• InChI Key： CMZNFFQCYRAOFA-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1C=CC=CC=1)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 246.03506535g/mol
• Monoisotopic Mass: 246.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.6Ų

Additional information on 2-oxo-3-(5-phenylthiophen-2-yl)propanoic acid

2-Oxo-3-(5-phenylthiophen-2-yl)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2228353-48-6, commonly referred to as 2-oxo-3-(5-phenylthiophen-2-yl)propanoic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of propanoic acid, featuring a thiophene ring substituted with a phenyl group at the 5-position and an oxo group at the 2-position. Its structure endows it with intriguing electronic and optical properties, making it a subject of interest for researchers in chemistry, materials science, and pharmacology.

Recent studies have highlighted the potential of 2-oxo-3-(5-phenylthiophen-2-yl)propanoic acid in drug discovery. The thiophene moiety, known for its aromaticity and stability, plays a crucial role in modulating the compound's pharmacokinetic properties. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of anti-cancer therapies. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anti-tumor drug development.

In addition to its pharmacological applications, 2-oxo-3-(5-phenylthiophen-2-yl)propanoic acid has shown promise in materials science. Its conjugated system allows for efficient electron delocalization, making it a candidate for use in organic electronics. A 2023 paper in *Advanced Materials* reported that this compound can be incorporated into organic semiconductors to enhance their charge transport properties. This finding opens new avenues for its application in flexible electronics and optoelectronic devices.

The synthesis of 2-Oxo-3-(5-phenylthiophen-2-yl)propanoic acid typically involves multi-step organic reactions, including nucleophilic aromatic substitution and oxidation processes. Researchers have optimized these reactions to achieve higher yields and purities. For example, a 2023 study in *Organic Process Research & Development* introduced a novel catalytic system that significantly reduces reaction time while maintaining product quality.

From an environmental perspective, the eco-friendliness of 2-Oxo-3-(5-phenylthiophen-2-yli)propanoic acid has also been investigated. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, further research is needed to assess its long-term environmental impact and biodegradability.

In conclusion, CAS No. 2228353486 represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising properties make it a valuable addition to both academic research and industrial applications. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.